4-amino-1-cyclopentylpyrimidin-2(1H)-one

• IUPAC Name: 4-amino-1-cyclopentylpyrimidin-2-one
• InChI: InChI=1S/C9H13N3O/c10-8-5-6-12(9(13)11-8)7-3-1-2-4-7/h5-7H,1-4H2,(H2,10,11,13)
• InChI Key: DXFLKFBBEGOBFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CC(=NC2=O)N
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• CAS RN: 58196-43-3

Description

4-amino-1-cyclopentylpyrimidin-2(1H)-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is also known by its chemical name, GS-6620, and is classified as a nucleoside analog.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical synthesis of compounds related to "4-amino-1-cyclopentylpyrimidin-2(1H)-one" often involves innovative reactions that yield novel derivatives with potential applications in medicinal chemistry and drug design. For instance, Kökbudak et al. (2020) reported the synthesis of 7-thioxopyrazolo[1,5-f]pyrimidin-2(1H,3H,7H)-one derivatives with notable cytotoxic activities against cancer cell lines, showcasing the compound's relevance in the development of anticancer agents (Kökbudak et al., 2020). Additionally, Sharma et al. (2012) utilized an amino acid ionic liquid as a green catalyst for synthesizing 3,4-dihydropyrimidin-2(1H)-ones, highlighting an environmentally friendly approach to obtaining these compounds (Sharma et al., 2012).

Biological Applications

The incorporation of similar structures into oligonucleotides or as part of kinase inhibitors underscores the biological significance of these compounds. For example, Adams et al. (1994) described the incorporation of a fluorescent nucleoside into oligoribonucleotides, providing a tool for studying ribozyme function and structure (Adams et al., 1994). Toogood et al. (2005) discovered a selective inhibitor of cyclin-dependent kinases 4 and 6 (Cdk4/6), derived from the pyrido[2,3-d]pyrimidin-7-one template, showing potential for cancer therapy (Toogood et al., 2005).